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Compound of Interest

Compound Name: 10-Hydroxydihydroperaksine

Cat. No.: B15591258 Get Quote

Introduction

10-Hydroxydihydroperaksine is a natural alkaloid compound.[1] It is found in and isolated

from the herbs of Rauvolfia verticillata.[1][2] Commercially, it is available as a powder with a

purity of over 98% and is used as a reference standard in research settings.[1][2][3][4] The

compound has a molecular formula of C19H24N2O3 and a molecular weight of 328.4 g/mol .[1]

[2][3]

Note on Data Availability: As of the latest search, there is a notable absence of published

primary research literature detailing the specific in vitro effects of 10-
Hydroxydihydroperaksine. While the compound is available for research purposes, its

biological activity, mechanism of action, and effects on cellular signaling pathways have not

been documented in the accessible scientific literature. Consequently, the following sections on

quantitative data, experimental protocols, and signaling pathways cannot be populated with

specific experimental findings for this compound.

Quantitative Data Summary
A thorough review of scientific databases reveals no available quantitative data on the in vitro

effects of 10-Hydroxydihydroperaksine. Therefore, a summary table cannot be provided at

this time.

Key Experimental Protocols
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Detailed experimental protocols for investigating the in vitro effects of 10-
Hydroxydihydroperaksine are not available in the current body of scientific literature.

Signaling Pathways
The specific signaling pathways modulated by 10-Hydroxydihydroperaksine have not been

elucidated in any published research. Therefore, no diagrams of affected signaling pathways

can be generated.

General Workflow for Investigating In Vitro Effects

For researchers interested in exploring the bioactivity of 10-Hydroxydihydroperaksine, a

general experimental workflow is proposed below. This workflow outlines the logical steps from

initial screening to more detailed mechanistic studies.
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Caption: General workflow for in vitro drug discovery.
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Conclusion

10-Hydroxydihydroperaksine remains a poorly characterized natural product in terms of its

biological activity. The lack of published data on its in vitro effects presents an opportunity for

novel research to explore its potential therapeutic applications. The general workflow provided

can serve as a foundational guide for researchers aiming to investigate the pharmacological

properties of this compound. Further studies are essential to understand its mechanism of

action and to determine if it has any potential for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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